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Compound of Interest

Compound Name: T4-FormicAcid-N-methylamide

Cat. No.: B15292477

In-depth Technical Guide: T4-FormicAcid-N-
methylamide

This technical guide provides a detailed overview of T4-FormicAcid-N-methylamide, a
compound of interest to researchers and professionals in the field of drug development. The
guide summarizes its core physicochemical properties and outlines potential experimental
protocols for its characterization.

Core Molecular Data

T4-FormicAcid-N-methylamide, also known by its IUPAC name 4-(4-hydroxy-3,5-
diiodophenoxy)-3,5-diiodo-N-methylbenzamide, is a derivative of thyroxine.[1][2] Its molecular
formula and weight are critical data points for any experimental work.

Property Value Source
Molecular Formula C14H914NO3 [1112][3]
Molecular Weight 746.84 g/mol [1112][3]
CAS Number 2088032-78-2 [1][2][3]

Experimental Protocols
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While specific synthesis protocols for T4-FormicAcid-N-methylamide are not readily available
in the public domain, a general approach can be inferred from standard organic chemistry
practices for amide formation. The characterization of the final compound would involve a suite
of analytical techniques to confirm its identity, purity, and structural integrity.

General Synthesis of N-Methylamides

The synthesis of N-methylamides can often be achieved through the coupling of a carboxylic
acid with N-methylamine. In the context of T4-FormicAcid-N-methylamide, this would likely
involve the reaction of a T4-formic acid derivative with methylamine, potentially using a
coupling agent to facilitate the amide bond formation. A general method for preparing N-
methylamines involves the reaction of an amine with formic acid and a silane in the presence of
a copper catalyst.[4]

Analytical Characterization

A comprehensive characterization of T4-FormicAcid-N-methylamide is crucial for its use as a
reference standard or in further research. The following analytical methods are typically
employed:

High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Mass Spectrometry (MS): To confirm the molecular weight.

Proton Nuclear Magnetic Resonance (*H-NMR): To elucidate the chemical structure and
confirm the identity of the compound.

Infrared Spectroscopy (IR): To identify the functional groups present in the molecule.

Thermogravimetric Analysis (TGA): To determine the thermal stability of the compound.

A Certificate of Analysis (CoA) accompanying a reference standard of this compound would
typically include data from these analytical techniques.[1]

Visualized Workflows

The following diagrams illustrate a potential synthesis workflow and the analytical
characterization process for T4-FormicAcid-N-methylamide.
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A potential synthetic workflow for T4-FormicAcid-N-methylamide.
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The analytical workflow for the characterization of T4-FormicAcid-N-methylamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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